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Compound of Interest

Compound Name: 1,2-Dichloro-4,5-dinitrobenzene

Cat. No.: B1583372

An In-depth Technical Guide to 1,2-Dichloro-4,5-dinitrobenzene

Executive Summary

This technical guide provides a comprehensive overview of 1,2-dichloro-4,5-dinitrobenzene,
a key chemical intermediate in various industrial and research applications. The document
details its chemical identity, physical and chemical properties, established synthesis protocols,
and significant chemical reactions. Furthermore, it explores its applications in the development
of pharmaceuticals and agrochemicals, while also providing critical safety and handling
information. This guide is intended for researchers, chemists, and professionals in the fields of
drug development and chemical synthesis, offering both foundational knowledge and practical
insights into the handling and utilization of this compound.

Introduction: Significance of Dinitroaromatic
Compounds

Dinitroaromatic compounds are a class of organic molecules characterized by the presence of
two nitro groups attached to a benzene ring. These compounds are of significant interest in
organic synthesis due to the strong electron-withdrawing nature of the nitro groups, which
activates the aromatic ring for nucleophilic substitution reactions. Among these, 1,2-dichloro-
4,5-dinitrobenzene stands out as a versatile precursor for the synthesis of more complex
molecules, including dyes, pesticides, and pharmacologically active agents. Its specific
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substitution pattern offers unique reactivity and opportunities for regioselective chemical
transformations.

Chemical Identity and Physicochemical Properties

1,2-Dichloro-4,5-dinitrobenzene is a solid organic compound. Its key identifiers and physical
properties are summarized in the table below.

Property Value

CAS Number 6306-39-4[1][2][3]

Molecular Formula C6H2CI2N204[1][2][3][4]
Molecular Weight 237.00 g/mol [1][2][5][6]
Appearance Powder, crystals, or chunks[2][5][6]
Melting Point 105-107 °C[2][3][5]

Boiling Point 352.3 °C (Predicted)[3]

Density 1.729 g/cm3 (Predicted)[3]

Slightly soluble in water, soluble in organic

Solubility solvents like ethanol, acetone, and chloroform.

[3]
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Synthesis of 1,2-Dichloro-4,5-dinitrobenzene

The primary industrial synthesis of 1,2-dichloro-4,5-dinitrobenzene involves the nitration of
1,2-dichlorobenzene. This electrophilic aromatic substitution reaction utilizes a mixture of nitric
acid and sulfuric acid.

General Synthesis Protocol
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A common laboratory-scale synthesis involves the careful addition of 1,2-dichlorobenzene to a
nitrating mixture.

Experimental Protocol:

e Prepare a nitrating mixture by cautiously adding nitric acid to concentrated sulfuric acid in a
flask, maintaining a low temperature with an ice bath.

e Slowly add 1,2-dichlorobenzene dropwise to the stirred nitrating mixture. The temperature
should be carefully controlled to prevent runaway reactions.

o After the addition is complete, the reaction mixture is heated to facilitate the dinitration. A
typical condition is heating at 100°C for 2 hours.[1]

o Upon completion, the reaction mixture is cooled and poured over crushed ice, leading to the
precipitation of the crude product.

e The solid product is collected by filtration, washed with water to remove residual acid, and
then purified by recrystallization, typically from ethanol.
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Preparation of Nitrating Mixture
Nitric Acid Sulfuric Acid
Nitration Reaction
Nitrating Mixture (HNO3 + H2S04) 1,2-Dichlorobenzene
Slow Addition
»- Reaction Flask

Workup and| Purification

Heating (100°C, 2h)

i

Cooling & Precipitation on Ice

l

Filtration

i

Recrystallization (Ethanol)

i

Pure 1,2-dichloro-4,5-dinitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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